2-{[1-({imidazo[1,2-a]pyridin-2-yl}methyl)piperidin-4-yl]oxy}-5-methoxypyrimidine

• IUPAC Name: 2-[[4-(5-methoxypyrimidin-2-yl)oxypiperidin-1-yl]methyl]imidazo[1,2-a]pyridine
• InChI: InChI=1S/C18H21N5O2/c1-24-16-10-19-18(20-11-16)25-15-5-8-22(9-6-15)12-14-13-23-7-3-2-4-17(23)21-14/h2-4,7,10-11,13,15H,5-6,8-9,12H2,1H3
• InChI Key: NDTWUQJWXNDWCG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(N=C1)OC2CCN(CC2)CC3=CN4C=CC=CC4=N3
• Molecular Formula: C18H21N5O2
• Molecular Weight: 339.4 g/mol

Description

Imidazo[1,2-a]pyridines have attracted significant interest among the medicinal chemistry community because of their promising and diverse bioactivity, which includes antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties. This class of compounds has also been described as cyclin-dependent kinase (CDK) inhibitors, calcium channel blockers, and GABA A receptor modulators.

Synthesis Analysis

A facile solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines in good to excellent yields by the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation has been developed. The combination of flavin and iodine catalyzes an aerobic oxidative C-N bond-forming process for the facile synthesis of imidazo [1,2- a ]pyridines.

Molecular Structure Analysis

The molecular structure of imidazo[1,2-a]pyridines has been confirmed by 1H and 13C NMR and mass spectral analysis.

Chemical Reactions Analysis

The reaction between 2-chloropyridines and 2H-azirines provides imidazo [1,2- a ]pyridines, an heterocyclic moiety commonly found in medicinal chemistry leads and drugs.

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridines, a class of compounds to which this molecule belongs, have been reported to exhibit diverse bioactivity, including antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties . They have also been described as cyclin-dependent kinase (CDK) inhibitors, calcium channel blockers, and GABA A receptor modulators .

Mode of Action

Imidazo[1,2-a]pyridines are known to interact with their targets through various mechanisms depending on the specific target and the functional groups present in the molecule .

Biochemical Pathways

Given the diverse bioactivity of imidazo[1,2-a]pyridines, it can be inferred that this compound may affect multiple biochemical pathways .

Pharmacokinetics

The synthesis of imidazo[1,2-a]pyridines has been reported to be reasonably fast, very clean, high yielding, simple workup, and environmentally benign , which may have implications for its bioavailability.

Result of Action

Imidazo[1,2-a]pyridines have been reported to exhibit potent inhibitory activity against various targets, leading to their diverse bioactivity .

Action Environment

The synthesis of imidazo[1,2-a]pyridines has been reported to be environmentally benign

Future Directions

The synthesis of imidazo [1,2- a ]pyridines has been well studied in the past decade because of its importance as a bioactive scaffold. Future research may focus on developing more efficient methods for the synthesis of these compounds, particularly considering today’s environmental concerns combined with economic aspects.